Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)
![Phosphonic acid, [(butylamino)methyl]-, diethyl ester structure](https://www.kuujia.com/scimg/cas/56397-02-5x500.png)
56397-02-5 structure
Product name:Phosphonic acid, [(butylamino)methyl]-, diethyl ester
CAS No:56397-02-5
MF:C9H22NO3P
MW:223.249643802643
CID:1598921
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [(butylamino)methyl]-, diethyl ester
- Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester
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- Inchi: 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
- InChI Key: YPFMUGXBPOUDQQ-UHFFFAOYSA-N
- SMILES: P(CNCCCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 223.13386
Experimental Properties
- Density: 1.002±0.06 g/cm3(Predicted)
- Boiling Point: 109-113 °C(Press: 0.4 Torr)
- PSA: 47.56
- pka: 7.76±0.20(Predicted)
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Related Literature
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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3. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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